![molecular formula C10H9ClN2O3S B1391741 2-methoxy-5-(1H-pyrazol-1-yl)benzenesulfonyl chloride CAS No. 1189749-71-0](/img/structure/B1391741.png)
2-methoxy-5-(1H-pyrazol-1-yl)benzenesulfonyl chloride
Overview
Description
2-Methoxy-5-(1H-pyrazol-1-yl)benzenesulfonyl chloride (MPSC) is a chemical compound that has been attracting attention in the scientific field. It has a molecular formula of C10H9ClN2O3S and an average mass of 272.708 Da .
Molecular Structure Analysis
The molecular structure of MPSC consists of a benzene ring substituted with a methoxy group and a pyrazolyl benzenesulfonyl chloride group . The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
MPSC has a molecular weight of 272.71 g/mol. Other physical and chemical properties such as melting point, boiling point, and solubility can be determined through experimental measurements.Scientific Research Applications
Pharmaceutical Research
2-Methoxy-5-(1H-pyrazol-1-yl)benzenesulfonyl chloride is a valuable intermediate in pharmaceutical research. It’s used in the synthesis of various heterocyclic compounds that exhibit potential therapeutic properties. For instance, derivatives of this compound have been studied for their antileishmanial and antimalarial activities, showing promise in the treatment of these parasitic diseases .
Mechanism of Action
Target of Action
Similar compounds with a pyrazole group have been known to interact with various enzymes and receptors .
Mode of Action
Compounds with a pyrazole group often act via nucleophilic substitution or free radical reactions . The sulfonyl chloride group is highly reactive and can undergo substitution reactions with nucleophiles, leading to various downstream effects.
Biochemical Pathways
Pyrazole derivatives have been implicated in a variety of biochemical pathways, including those involved in inflammation and cancer .
Pharmacokinetics
The compound’s molecular weight (27271 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight under 500 g/mol generally have better absorption and distribution .
Result of Action
Similar compounds have shown various biological activities, including anti-inflammatory, anticonvulsant, and antitumor activities .
Safety and Hazards
properties
IUPAC Name |
2-methoxy-5-pyrazol-1-ylbenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O3S/c1-16-9-4-3-8(13-6-2-5-12-13)7-10(9)17(11,14)15/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUDGOSQVGJNNQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C=CC=N2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxy-5-(1H-pyrazol-1-yl)benzenesulfonyl chloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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